Cas no 54160-31-5 (1-(1-methyl-3,3-dithiophen-2-ylprop-2-en-1-yl)piperidine)

• Product Name: 1-(1-methyl-3,3-dithiophen-2-ylprop-2-en-1-yl)piperidine
• CAS No: 54160-31-5
• MF: C₁₇H₂₁NS₂
• MW: 303.485341787338
• CID: 1589984
• PubChem ID: 3041503
• Update Time: 2025-04-21

1-(1-methyl-3,3-dithiophen-2-ylprop-2-en-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-3,3-dithiophen-2-ylprop-2-en-1-yl)piperidine
• 1-(4,4-dithiophen-2-ylbut-3-en-2-yl)piperidine
• piperidine, 1-(1-methyl-3,3-dithienyl)prop-2-enyl-
• Piperidylthiambutene (hydrochloride)
• 1-(4,4-BIS(THIOPHEN-2-YL)BUT-3-EN-2-YL)PIPERIDINE
• 3-Piperidino-1,1-di(2-thienyl)but-1-ene
• SCHEMBL15734984
• BRN 0087207
• Q7197357
• 1-(1-METHYL-3,3-DI-2-THIENYL-2-PROPEN-1-YL)-PIPERIDINE
• Piperidine, 1-(3,3-di-2-thienyl-1-methylallyl)-
• Piperidino-ohton
• 4-20-00-01330 (Beilstein Handbook Reference)
• 1-(3,3-Di-2-thienyl-1-methylallyl)piperidine
• UNII-4BU0BCP2E1
• PIPERIDINOHTON
• 54160-31-5
• PIPERIDYLTHIAMBUTENE
• 4BU0BCP2E1
• PIPERIDYLTHIAMBUTENE [NFLIS-DRUG]

• Inchi： 1S/C17H21NS2/c1-14(18-9-3-2-4-10-18)13-15(16-7-5-11-19-16)17-8-6-12-20-17/h5-8,11-14H,2-4,9-10H2,1H3
• InChI Key： FQRWJLVMJCKSME-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C(/C1=CC=CS1)=C\C(C)N1CCCCC1

Computed Properties

• Exact Mass: 303.11173
• Monoisotopic Mass: 303.111541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 5

Experimental Properties

• Density: 1.15
• Boiling Point: 441.7°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.606
• PSA: 3.24